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Compound of Interest

Compound Name: Hexaglycerol

Cat. No.: B12301427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the biocompatibility and toxicity profile of

hexaglycerol (Polyglycerin-6), a polyglycerol compound with increasing applications in the

pharmaceutical, cosmetic, and food industries. This document summarizes key toxicological

data from in vitro and in vivo studies, details experimental methodologies, and visualizes

relevant biological pathways and workflows to support safety and risk assessment for

researchers, scientists, and drug development professionals.

Executive Summary
Hexaglycerol is generally recognized as a safe and biocompatible material with low toxicity. Its

favorable safety profile is supported by a range of in vitro and in vivo studies. The Cosmetic

Ingredient Review (CIR) Expert Panel has concluded that Polyglycerin-6 is safe for use in

cosmetics.[1][2] This assessment is further supported by the low toxicity profile of its monomer,

glycerin, and various polyglyceryl esters. While data specific to hexaglycerol for all

toxicological endpoints is not exhaustive, a combination of direct studies and read-across data

from structurally similar compounds provides a strong basis for its safety assessment. This

guide consolidates the available quantitative data and experimental details to provide a

comprehensive resource for professionals in the field.
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The acute toxicity of hexaglycerol and related polyglycerols is consistently low across various

studies.

Table 1: Acute Oral Toxicity Data

Test
Substance

Species Route LD50 Reference

20% Diglycerin in

water
Rat Oral > 2000 mg/kg bw [2]

25% Diglycerin in

water
Rat Oral > 5000 mg/kg bw [2]

Polyglyceryl

Esters of Fatty

Acids

Rat Oral

7, 14, and 29

g/kg bw (no toxic

effect)

Dermal and Ocular Irritation and Sensitization
Hexaglycerol and its related compounds have been shown to be non-irritating and non-

sensitizing to the skin and eyes.

Dermal Irritation
Studies on diglycerin, a close structural analog of hexaglycerol, have demonstrated a lack of

dermal irritation.

Table 2: Dermal Irritation Studies
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Test
Substance

Species Concentration Observation Reference

Diglycerin Rabbit 100% (neat)

Not irritating after

4-hour

application

[3]

Polyglycerin-3 Rabbit 100% Not irritating [3]

Diglycerin Human 100% (neat)

Not irritating in a

24-hour patch

test

[3]

Ocular Irritation
Data on polyglyceryl esters suggest a low potential for eye irritation.

Skin Sensitization
Human Repeat Insult Patch Tests (HRIPT) are a standard method for assessing the skin

sensitization potential of a substance.

Experimental Protocol: Human Repeat Insult Patch Test
(HRIPT)
The HRIPT protocol is designed to determine the potential of a test material to induce skin

sensitization through repeated applications.
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Induction Phase (3 weeks)

Rest Phase (2 weeks)

Challenge Phase

Start Induction

Apply Patch 1 (24h)

Rest (24-48h)

Apply Patch 2 (24h)

Rest (24-48h)

Repeat for 9 applications

End Induction

No Patch Application

Start Challenge

Apply Patch to Naive Site (24h)

Read Site at 48h & 72h

End Challenge

Click to download full resolution via product page

Figure 1: Workflow of the Human Repeat Insult Patch Test (HRIPT).
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Genotoxicity
A battery of in vitro genotoxicity tests has been conducted on polyglycerols, with consistently

negative results. These findings are crucial as they mitigate the concerns arising from the lack

of direct long-term carcinogenicity studies on hexaglycerol.[2]

Table 3: Summary of In Vitro Genotoxicity Studies

Assay Test System
Metabolic
Activation

Result Reference

Bacterial

Reverse

Mutation (Ames

Test)

S. typhimurium
With and Without

S9
Negative [2]

Chromosomal

Aberration
Mammalian Cells

With and Without

S9
Negative [2]

Bacterial Reverse Mutation Assay (Ames Test)
The Ames test is a widely used method to assess the mutagenic potential of a chemical.

Experimental Protocol: Ames Test (OECD 471)
The following diagram outlines the general workflow for conducting a bacterial reverse mutation

assay.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12301427?utm_src=pdf-body
https://www.cir-safety.org/sites/default/files/FR_Polyglycerins_092023.pdf
https://www.cir-safety.org/sites/default/files/FR_Polyglycerins_092023.pdf
https://www.cir-safety.org/sites/default/files/FR_Polyglycerins_092023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12301427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Exposure

Incubation & Analysis

Select Bacterial Strains
(e.g., S. typhimurium)

Prepare Test Substance
(Hexaglycerol)

Prepare S9 Mix
(for metabolic activation) Mix Bacteria + Test Substance

Plate on Minimal Agar

Mix Bacteria + Test Substance + S9

Plate on Minimal Agar

Incubate Plates
(37°C for 48-72h)

Count Revertant Colonies

Compare to Controls
(Positive and Negative)
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Cell Culture & Treatment

Cell Harvest & Preparation

Analysis

Culture Mammalian Cells
(e.g., CHO, Human Lymphocytes)

Treat with Hexaglycerol
(+/- S9 metabolic activation)

Add Colcemid to Arrest in Metaphase

Harvest Cells

Hypotonic Treatment

Fix Cells

Prepare Slides

Stain Chromosomes

Microscopic Analysis for Aberrations

Score Aberrant Metaphases
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12301427?utm_src=pdf-custom-synthesis
https://www.cir-safety.org/sites/default/files/Polyglycerins.pdf
https://www.cir-safety.org/sites/default/files/FR_Polyglycerins_092023.pdf
https://cir-safety.org/sites/default/files/SLR_Polyglycerins_032023.pdf
https://www.benchchem.com/product/b12301427#hexaglycerol-biocompatibility-and-toxicity-studies
https://www.benchchem.com/product/b12301427#hexaglycerol-biocompatibility-and-toxicity-studies
https://www.benchchem.com/product/b12301427#hexaglycerol-biocompatibility-and-toxicity-studies
https://www.benchchem.com/product/b12301427#hexaglycerol-biocompatibility-and-toxicity-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12301427?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12301427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12301427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

